2-Amino-4,6-dichloronicotinonitrile
Overview
Description
2-Amino-4,6-dichloronicotinonitrile is a chemical compound with the molecular formula C6H3Cl2N3 . It is not intended for human or veterinary use and is used for research purposes. The compound has a molecular weight of 188.01 g/mol .
Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It has a molecular weight of 188.01 g/mol .Scientific Research Applications
2-Amino-4,6-dichloronicotinonitrile has been studied for its potential applications in scientific research, particularly in the field of pharmacology. One of the primary uses of this compound is as a precursor for the synthesis of other compounds. For example, this compound can be used to synthesize 2-amino-4,6-dichloropyridine, which has been shown to have anti-inflammatory properties.
Mechanism of Action
Mode of Action
It has been suggested that the compound inhibits the development of poliovirus by rendering the capsid precursors incapable of participating in the formation of infectious particles . This effect is irreversible as the substance is avidly incorporated and retained by infected cells .
Result of Action
It has been suggested that the compound has an inhibitory effect on the development of poliovirus .
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Amino-4,6-dichloronicotinonitrile in lab experiments is its relatively low cost and availability. Additionally, this compound is relatively stable and can be stored for extended periods of time. However, there are also some limitations to using this compound in lab experiments. For example, this compound has a relatively low solubility in water, which can make it difficult to work with in certain experiments. Additionally, this compound can be toxic in high doses, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for research on 2-Amino-4,6-dichloronicotinonitrile. One area of interest is the development of new compounds that are derived from this compound and have potential therapeutic applications. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more research is needed to explore the potential toxic effects of this compound and to develop safer methods for working with this compound in lab experiments.
properties
IUPAC Name |
2-amino-4,6-dichloropyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2N3/c7-4-1-5(8)11-6(10)3(4)2-9/h1H,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFYMKPFDPJLBQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)N)C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70702680 |
Source
|
| Record name | 2-Amino-4,6-dichloropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70702680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
53815-34-2 |
Source
|
| Record name | 2-Amino-4,6-dichloropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70702680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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